4-(hydroxyimino)-N-phenylpiperidine-1-carboxamide
Description
4-(hydroxyimino)-N-phenylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.271. The purity is usually 95%.
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Scientific Research Applications
Polymer Chemistry and Materials Science
Research in polymer chemistry has focused on the synthesis and characterization of rigid-rod polyamides and polyimides, incorporating phenyl- or alkoxyphenyl-substituted components for enhanced solubility and thermal stability. These materials show promise in various applications due to their unique structural and physical properties (Spiliopoulos & Mikroyannidis, 1998).
Enzyme Inhibition for Medicinal Applications
Compounds structurally related to 4-(hydroxyimino)-N-phenylpiperidine-1-carboxamide have been explored for their potential in inhibiting key enzymes involved in DNA repair mechanisms, such as poly(ADP-ribose) polymerase (PARP). These inhibitors show clinical potential as resistance-modifying agents in cancer chemotherapy (White et al., 2000). Further optimization of these compounds has led to the development of potent PARP inhibitors with significant in vivo efficacy in cancer models (Penning et al., 2010).
Medicinal Chemistry and Drug Development
The exploration of substituted benzimidazole carboxamide derivatives has revealed their potential as selective inhibitors for therapeutic targets such as the Met kinase superfamily, with implications for cancer treatment (Schroeder et al., 2009). Additionally, the modification of carboxamides and their application in creating novel compounds with potential antitumor activity underscores the versatility and significance of such chemical structures in drug development (Atwell et al., 1987).
Advanced Materials and Chemical Synthesis
Research into the modification of perylenetetracarboxylic diimides and related compounds has contributed to the development of organogels with potential applications in materials science, highlighting the role of structural modifications in altering physical properties and functionalities (Wu et al., 2011).
Properties
IUPAC Name |
4-hydroxyimino-N-phenylpiperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2/c16-12(13-10-4-2-1-3-5-10)15-8-6-11(14-17)7-9-15/h1-5,17H,6-9H2,(H,13,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHFYFAHQQGUPQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=NO)C(=O)NC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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